Cas no 1548802-71-6 (1-(2,6-difluoro-3-methylphenyl)cyclopropan-1-ol)

• Product Name: 1-(2,6-difluoro-3-methylphenyl)cyclopropan-1-ol
• CAS No: 1548802-71-6
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 6234283
• PubChem ID: 82815534
• Update Time: 2025-10-29

1-(2,6-difluoro-3-methylphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-methylphenyl)cyclopropan-1-ol
• EN300-1841579
• 1548802-71-6
• AKOS021134007

• Inchi： 1S/C10H10F2O/c1-6-2-3-7(11)8(9(6)12)10(13)4-5-10/h2-3,13H,4-5H2,1H3
• InChI Key： RTTKTWSACMVCND-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C1(CC1)O)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,6-difluoro-3-methylphenyl)cyclopropan-1-ol

Research Brief on 1-(2,6-difluoro-3-methylphenyl)cyclopropan-1-ol (CAS: 1548802-71-6) in Chemical Biology and Pharmaceutical Applications

1-(2,6-difluoro-3-methylphenyl)cyclopropan-1-ol (CAS: 1548802-71-6) is a cyclopropane derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a difluoromethylphenyl group attached to a cyclopropanol moiety, exhibits intriguing physicochemical properties that make it a promising candidate for drug discovery and development.

Recent studies have focused on the synthesis and characterization of 1-(2,6-difluoro-3-methylphenyl)cyclopropan-1-ol, with particular emphasis on its role as a key intermediate in the production of bioactive molecules. The compound's structural rigidity, conferred by the cyclopropane ring, and the presence of fluorine atoms, which can enhance metabolic stability and bioavailability, have made it a valuable scaffold in medicinal chemistry. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors and other small-molecule therapeutics targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 1-(2,6-difluoro-3-methylphenyl)cyclopropan-1-ol as a building block for the development of selective JAK2 inhibitors. The compound's ability to modulate protein-protein interactions and its favorable pharmacokinetic profile were highlighted as key advantages. Another recent investigation, reported in ACS Chemical Biology, explored its potential as a covalent modifier of cysteine residues in target proteins, opening new avenues for targeted drug design.

The pharmacological evaluation of derivatives containing the 1-(2,6-difluoro-3-methylphenyl)cyclopropan-1-ol scaffold has shown promising results in preclinical models of inflammatory diseases and certain cancers. Its unique electronic properties, resulting from the fluorine substitutions, have been shown to significantly influence binding affinities and selectivity profiles when incorporated into larger molecular frameworks. These findings underscore the compound's versatility and potential for structure-activity relationship optimization.

From a synthetic chemistry perspective, recent advances have improved the efficiency of producing 1-(2,6-difluoro-3-methylphenyl)cyclopropan-1-ol, with several research groups reporting novel catalytic methods for its preparation. These developments have facilitated broader exploration of its applications and have reduced production costs, making it more accessible for large-scale pharmaceutical applications.

Looking forward, the unique properties of 1-(2,6-difluoro-3-methylphenyl)cyclopropan-1-ol position it as a valuable tool in chemical biology and drug discovery. Ongoing research is investigating its potential in PROTAC (proteolysis targeting chimera) design and as a component of novel imaging probes. As the understanding of its interactions with biological targets deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.